Cas no 1443351-25-4 (Methyl 5-(3-fluorophenyl)-5-oxopentanoate)

Methyl 5-(3-fluorophenyl)-5-oxopentanoate is a fluorinated keto ester compound with applications in organic synthesis and pharmaceutical intermediates. Its structure features a 3-fluorophenyl ketone moiety linked to a methyl ester-functionalized pentanoate chain, offering versatility in further derivatization. The fluorine substituent enhances electronic properties, potentially improving reactivity in cross-coupling or nucleophilic substitution reactions. The ester group provides a handle for hydrolysis or transesterification, while the ketone allows for reductions or condensations. This compound is particularly useful in medicinal chemistry for the development of fluorinated bioactive molecules. Its stability under standard conditions and well-defined reactivity profile make it a valuable building block for research and industrial applications.

Methyl 5-(3-fluorophenyl)-5-oxopentanoate structure

1443351-25-4 structure

Product Name:Methyl 5-(3-fluorophenyl)-5-oxopentanoate

CAS No:1443351-25-4

MF:C₁₂H₁₃FO₃

MW:224.228227376938

CID:5708255

PubChem ID:91657108

Update Time:2025-08-04

Methyl 5-(3-fluorophenyl)-5-oxopentanoate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-(3-fluorophenyl)-5-oxopentanoate
- 1443351-25-4
- Methyl5-(3-fluorophenyl)-5-oxopentanoate
- Methyl 5-(3-fluorophenyl)-5-oxovalerate
- MDL： MFCD11617550
- Inchi： 1S/C12H13FO3/c1-16-12(15)7-3-6-11(14)9-4-2-5-10(13)8-9/h2,4-5,8H,3,6-7H2,1H3
- InChI Key： RXPMNCMTUDOWTL-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)C(CCCC(=O)OC)=O

Computed Properties

Exact Mass: 224.08487243g/mol
Monoisotopic Mass: 224.08487243g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 6
Complexity: 253
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 43.4Å²

Methyl 5-(3-fluorophenyl)-5-oxopentanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Crysdot LLC	CD12141948-1g	Methyl 5-(3-fluorophenyl)-5-oxopentanoate	1443351-25-4	97%	1g	$437	2024-07-23
Crysdot LLC	CD12141948-5g	Methyl 5-(3-fluorophenyl)-5-oxopentanoate	1443351-25-4	97%	5g	$1177	2024-07-23
Crysdot LLC	CD12141948-10g	Methyl 5-(3-fluorophenyl)-5-oxopentanoate	1443351-25-4	97%	10g	$1882	2024-07-23
Crysdot LLC	CD12141948-25g	Methyl 5-(3-fluorophenyl)-5-oxopentanoate	1443351-25-4	97%	25g	$3363	2024-07-23

Methyl 5-(3-fluorophenyl)-5-oxopentanoate Related Literature

1. Enabling non-flammable Li-metal batteries via electrolyte functionalization and interface engineering†

Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
2. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
3. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
4. Excellent humidity sensor based on ultrathin HKUST-1 nanosheets†

Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
5. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932

Additional information on Methyl 5-(3-fluorophenyl)-5-oxopentanoate

Comprehensive Overview of Methyl 5-(3-fluorophenyl)-5-oxopentanoate (CAS No. 1443351-25-4)

Methyl 5-(3-fluorophenyl)-5-oxopentanoate (CAS No. 1443351-25-4) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and chemical research due to its versatile applications. This ester derivative, characterized by a 3-fluorophenyl group and a keto-pentanoate backbone, is widely utilized as an intermediate in the synthesis of bioactive molecules. Its unique structural features, including the fluorine substitution, enhance its reactivity and make it a valuable building block in medicinal chemistry.

In recent years, the demand for fluorinated compounds like Methyl 5-(3-fluorophenyl)-5-oxopentanoate has surged, driven by their role in drug discovery and material science. Researchers are particularly interested in its potential to improve drug bioavailability and metabolic stability, addressing common challenges in pharmaceutical development. The compound's CAS No. 1443351-25-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis of Methyl 5-(3-fluorophenyl)-5-oxopentanoate typically involves esterification and Friedel-Crafts acylation reactions, which are well-documented in organic chemistry literature. Its 3-fluorophenyl moiety contributes to its electronic properties, making it a candidate for structure-activity relationship (SAR) studies. This aligns with the growing trend of AI-driven drug design, where computational tools predict molecular interactions to accelerate discovery.

From an industrial perspective, Methyl 5-(3-fluorophenyl)-5-oxopentanoate is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are exploring eco-friendly catalysts and solvent-free conditions to produce such intermediates, responding to global calls for environmentally responsible practices. This compound's CAS No. 1443351-25-4 is also linked to patents highlighting its utility in high-value chemical production.

Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize Methyl 5-(3-fluorophenyl)-5-oxopentanoate, ensuring purity and consistency. Quality control is critical, as impurities can affect downstream applications in pharmaceutical formulations. The compound's stability under various storage conditions is another area of interest, particularly for logistics and supply chain optimization.

In summary, Methyl 5-(3-fluorophenyl)-5-oxopentanoate (CAS No. 1443351-25-4) exemplifies the intersection of organic synthesis and applied research. Its fluorine-containing structure and ester functionality offer broad utility, while advancements in synthetic methodologies continue to expand its potential. As the scientific community prioritizes precision medicine and sustainable chemistry, this compound remains a focal point for innovation.